Cas no 2138131-41-4 (4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one)

• Product Name: 4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one
• CAS No: 2138131-41-4
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 6218784
• PubChem ID: 78136632
• Update Time: 2025-06-07

4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159318
• 4-methyl-3-(phenylsulfanyl)cyclohexan-1-one
• 2138131-41-4
• 4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one

• Inchi： 1S/C13H16OS/c1-10-7-8-11(14)9-13(10)15-12-5-3-2-4-6-12/h2-6,10,13H,7-9H2,1H3
• InChI Key： DUTUEUMDWDCSMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 220.09218630g/mol
• Monoisotopic Mass: 220.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one

4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one (CAS No. 2138131-41-4): An Overview of a Promising Compound in Medicinal Chemistry

4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one (CAS No. 2138131-41-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclohexane ring and phenylsulfanyl substituent, has been the subject of several recent studies aimed at elucidating its biological activities and potential uses in drug development.

The chemical structure of 4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one is particularly noteworthy for its combination of aromatic and aliphatic moieties, which can influence its pharmacological properties. The cyclohexane ring provides a rigid scaffold, while the phenylsulfanyl group introduces additional complexity and reactivity. These structural elements contribute to the compound's ability to interact with various biological targets, making it a valuable candidate for further investigation.

Recent research has focused on the potential of 4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, and compounds with antioxidant properties can play a crucial role in mitigating this damage. Research has demonstrated that 4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one effectively scavenges free radicals and reduces oxidative stress in cellular models, suggesting its potential use in preventing or treating oxidative stress-related conditions.

The pharmacokinetic properties of 4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one have also been studied to assess its suitability for drug development. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for developing a viable therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and support further clinical development.

In conclusion, 4-Methyl-3-(phenylsulfanyl)cyclohexan-1-one (CAS No. 2138131-41-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.